5-(Cyclopropylsulfonyl)-4,5,6,7-tetrahydro[1,3]thiazolo[5,4-c]pyridin-2-amine

• IUPAC Name: 5-cyclopropylsulfonyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-amine
• InChI: InChI=1S/C9H13N3O2S2/c10-9-11-7-3-4-12(5-8(7)15-9)16(13,14)6-1-2-6/h6H,1-5H2,(H2,10,11)
• InChI Key: SHZUOSYTHCKIMW-UHFFFAOYSA-N
• Canonical SMILES: C1CC1S(=O)(=O)N2CCC3=C(C2)SC(=N3)N
• Molecular Formula: C9H13N3O2S2
• Molecular Weight: 259.4 g/mol

Description

“5-(Cyclopropylsulfonyl)-4,5,6,7-tetrahydro[1,3]thiazolo[5,4-c]pyridin-2-amine” is a complex organic compound. It is a derivative of thiazolo[5,4-b]pyridine. Thiazolo[5,4-b]pyridine derivatives have been identified as potent phosphoinositide 3-kinase inhibitors. These compounds have been synthesized and tested for their inhibitory activity, with some showing potent PI3K inhibitory activity.

Synthesis Analysis

The synthesis of thiazolo[5,4-b]pyridine derivatives involves several steps from commercially available substances. The compounds are characterized by nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) analysis.

Molecular Structure Analysis

The molecular structure of these compounds is characterized by the presence of a thiazolo[5,4-b]pyridine core. The structure−activity relationships (SAR) study showed that sulfonamide functionality was important for PI3Kα inhibitory activity.

Chemical Reactions Analysis

These compounds have been tested for phosphoinositide 3-kinase (PI3K) enzymatic assay. The results indicated that these N-heterocyclic compounds showed potent PI3K inhibitory activity.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can be determined using techniques such as nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS).

Scientific Research Applications

5-(Cyclopropylsulfonyl)-4,5,6,7-tetrahydro[1,3]thiazolo[5,4-c]pyridin-2-amine has potential applications in a variety of scientific research areas. For example, it has been used as a model compound to study the interaction of cyclopropylsulfonates with enzymes. This compound has also been used in the synthesis of other compounds, such as cyclopropylsulfonamides and cyclopropylsulfonates, which have potential applications in drug design and development.

Mechanism of Action

Target of action

Thiazolo[5,4-c]pyridines are a class of compounds that have been reported to possess a broad spectrum of pharmacological activities . They are often of much greater interest in terms of physiological action than related monocyclic compounds .

Mode of action

Thiazolo[5,4-c]pyridines are known to interact with a wide range of receptor targets .

Biochemical pathways

Thiazolo[5,4-c]pyridines have been reported to exhibit high antioxidant, antimicrobial, herbicidal, anti-inflammatory, antifungal, and antitumor activities .

Advantages and Limitations for Lab Experiments

5-(Cyclopropylsulfonyl)-4,5,6,7-tetrahydro[1,3]thiazolo[5,4-c]pyridin-2-amine is a useful compound for use in laboratory experiments due to its relatively low cost and ease of synthesis. However, it is important to note that this compound is a synthetic compound and thus may not be suitable for use in certain experiments. Additionally, this compound is a relatively new compound and thus its effects on living organisms have not been fully explored.

Future Directions

In order to fully understand the potential of 5-(Cyclopropylsulfonyl)-4,5,6,7-tetrahydro[1,3]thiazolo[5,4-c]pyridin-2-amine, further research is needed to explore its biochemical and physiological effects. Additionally, further research is needed to explore the effects of this compound on the production of prostaglandins and other enzymes. Furthermore, further research is needed to explore the potential applications of this compound in drug design and development. Finally, further research is needed to explore the potential of this compound as an anti-inflammatory, anti-cancer, and anti-oxidant agent.